2-Nitrophenol diphenyl acetate

• Molecular Formula: C20H15NO4
• Molecular Weight: 333.3 g/mol
• IUPAC Name: (2-nitrophenyl) 2,2-diphenylacetate
• InChI: InChI=1S/C20H15NO4/c22-20(25-18-14-8-7-13-17(18)21(23)24)19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19H
• InChI Key: ZUWOIEBBBGOQBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)OC3=CC=CC=C3[N+](=O)[O-]

Description

2-Nitrophenol diphenyl acetate is a useful research compound. Its molecular formula is C20H15NO4 and its molecular weight is 333.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of diphenylacetic acid (30.0 g; 141 mmol) and o-nitrophenol (39.3 g; 282 mmol) in pyridine (250 mL) was cooled to 0° C. N,N1 -dicyclohexylcarbodiimide (27.6 g; 134 mmol) was added at 0° C. The solution was stirred at 0° C. for several hours, warmed to room temperature and stirred overnight. The resulting heterogeneous solution was diluted with EtOAc and filtered. The filtrate was concentrated to afford a thick oil which was dissolved in a minimal amount of warm isopropanol. Upon cooling the sub-title compound began to crystallize from solution. The crystals were collected and dried under vacuum to afford the sub-title compound (37.3 g; 82%) as an off-white powder.